Theophylline
Theophylline
Theophylline is a natural alkaloid derivative of xanthine isolated from the plants Camellia sinensis and Coffea arabica. Theophylline appears to inhibit phosphodiesterase and prostaglandin production, regulate calcium flux and intracellular calcium distribution, and antagonize adenosine. Physiologically, this agent relaxes bronchial smooth muscle, produces vasodilation (except in cerebral vessels), stimulates the CNS, stimulates cardiac muscle, induces diuresis, and increases gastric acid secretion; it may also suppress inflammation and improve contractility of the diaphragm. (NCI04)
Theophylline, also known as uniphyl or aerolate, belongs to the class of organic compounds known as xanthines. These are purine derivatives with a ketone group conjugated at carbons 2 and 6 of the purine moiety. Theophylline is a drug which is used for the treatment of the symptoms and reversible airflow obstruction associated with chronic asthma and other chronic lung diseases, such as emphysema and chronic bronchitis. Theophylline exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Theophylline has been found throughout most human tissues, and has also been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Within the cell, theophylline is primarily located in the cytoplasm. Theophylline participates in a number of enzymatic reactions. In particular, Theophylline and formaldehyde can be biosynthesized from caffeine through its interaction with the enzymes cytochrome P450 1A2, cytochrome P450 3A4, cytochrome P450 2C8, cytochrome P450 2C9, and cytochrome P450 2E1. In addition, Theophylline can be converted into 1-methylxanthine and formaldehyde; which is catalyzed by the enzyme cytochrome P450 1A2. In humans, theophylline is involved in the caffeine metabolism pathway. Theophylline is a potentially toxic compound.
Theophylline is an orally administered xanthine derivative that induces relaxation of smooth muscle in the bronchial tree causing bronchodilation. Theophylline is widely used in therapy of asthma and is not believed to cause liver injury.
Theophylline, also known as uniphyl or aerolate, belongs to the class of organic compounds known as xanthines. These are purine derivatives with a ketone group conjugated at carbons 2 and 6 of the purine moiety. Theophylline is a drug which is used for the treatment of the symptoms and reversible airflow obstruction associated with chronic asthma and other chronic lung diseases, such as emphysema and chronic bronchitis. Theophylline exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Theophylline has been found throughout most human tissues, and has also been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Within the cell, theophylline is primarily located in the cytoplasm. Theophylline participates in a number of enzymatic reactions. In particular, Theophylline and formaldehyde can be biosynthesized from caffeine through its interaction with the enzymes cytochrome P450 1A2, cytochrome P450 3A4, cytochrome P450 2C8, cytochrome P450 2C9, and cytochrome P450 2E1. In addition, Theophylline can be converted into 1-methylxanthine and formaldehyde; which is catalyzed by the enzyme cytochrome P450 1A2. In humans, theophylline is involved in the caffeine metabolism pathway. Theophylline is a potentially toxic compound.
Theophylline is an orally administered xanthine derivative that induces relaxation of smooth muscle in the bronchial tree causing bronchodilation. Theophylline is widely used in therapy of asthma and is not believed to cause liver injury.
Brand Name:
Vulcanchem
CAS No.:
58-55-9
VCID:
VC0545163
InChI:
InChI=1S/C7H8N4O2/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13/h3H,1-2H3,(H,8,9)
SMILES:
O=C(N1C)N(C)C2=C(NC=N2)C1=O
Molecular Formula:
C7H8N4O2
Molecular Weight:
180.16 g/mol
Theophylline
CAS No.: 58-55-9
Inhibitors
VCID: VC0545163
Molecular Formula: C7H8N4O2
Molecular Weight: 180.16 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 58-55-9 |
---|---|
Product Name | Theophylline |
Molecular Formula | C7H8N4O2 |
Molecular Weight | 180.16 g/mol |
IUPAC Name | 1,3-dimethyl-7H-purine-2,6-dione |
Standard InChI | InChI=1S/C7H8N4O2/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13/h3H,1-2H3,(H,8,9) |
Standard InChIKey | ZFXYFBGIUFBOJW-UHFFFAOYSA-N |
SMILES | O=C(N1C)N(C)C2=C(NC=N2)C1=O |
Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)NC=N2 |
Appearance | Solid powder |
Colorform | White, crystalline alkaloid White crystalline powder Needles or plates (water +1) |
Density | g/cm³ |
Melting Point | 522 to 525 °F (NTP, 1992) 273 °C 273.0 °C Mp 264 ° 274 °C 273°C 270-274 °C |
Physical Description | Theophylline is an odorless white crystalline powder. Odorless. Bitter taste. (NTP, 1992) Solid WHITE CRYSTALLINE POWDER. |
Description | Theophylline is a natural alkaloid derivative of xanthine isolated from the plants Camellia sinensis and Coffea arabica. Theophylline appears to inhibit phosphodiesterase and prostaglandin production, regulate calcium flux and intracellular calcium distribution, and antagonize adenosine. Physiologically, this agent relaxes bronchial smooth muscle, produces vasodilation (except in cerebral vessels), stimulates the CNS, stimulates cardiac muscle, induces diuresis, and increases gastric acid secretion; it may also suppress inflammation and improve contractility of the diaphragm. (NCI04) Theophylline, also known as uniphyl or aerolate, belongs to the class of organic compounds known as xanthines. These are purine derivatives with a ketone group conjugated at carbons 2 and 6 of the purine moiety. Theophylline is a drug which is used for the treatment of the symptoms and reversible airflow obstruction associated with chronic asthma and other chronic lung diseases, such as emphysema and chronic bronchitis. Theophylline exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Theophylline has been found throughout most human tissues, and has also been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Within the cell, theophylline is primarily located in the cytoplasm. Theophylline participates in a number of enzymatic reactions. In particular, Theophylline and formaldehyde can be biosynthesized from caffeine through its interaction with the enzymes cytochrome P450 1A2, cytochrome P450 3A4, cytochrome P450 2C8, cytochrome P450 2C9, and cytochrome P450 2E1. In addition, Theophylline can be converted into 1-methylxanthine and formaldehyde; which is catalyzed by the enzyme cytochrome P450 1A2. In humans, theophylline is involved in the caffeine metabolism pathway. Theophylline is a potentially toxic compound. Theophylline is an orally administered xanthine derivative that induces relaxation of smooth muscle in the bronchial tree causing bronchodilation. Theophylline is widely used in therapy of asthma and is not believed to cause liver injury. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | Stable under recommended storage conditions. |
Solubility | 1 to 5 mg/mL at 70.7° F (NTP, 1992) 7360 mg/L (at 25 °C) 0.04 M 7.36 mg/mL at 25 °C In water, 7,360 mg/L at 25 °C Slightly soluble in water Slightly soluble in ethanol, ether, chloroform Slightly soluble in alcohol; more soluble in hot water; soluble in alkaline solutions Solubility in water: moderate >27 [ug/mL] |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 1,3 Dimethylxanthine 1,3-Dimethylxanthine 3,7-Dihydro-1,3-dimethyl-1H-purine-2,6-dione Accurbron Aerobin Aerolate Afonilum Retard Anhydrous, Theophylline Aquaphyllin Armophylline Bronchoparat Bronkodyl Constant T Constant-T ConstantT ct, theo von Elixophyllin Euphylong Glycinate, Theophylline Sodium Glycine Theophyllinate Lodrane Monospan Nuelin Nuelin S.A. Quibron T SR Quibron T-SR Quibron TSR Slo Phyllin Slo-Phyllin SloPhyllin Sodium Glycinate, Theophylline Somophyllin T Somophyllin-T SomophyllinT Sustaire Synophylate Theo 24 Theo Dur theo von ct Theo-24 Theo-Dur Theo24 Theobid Theocin Theoconfin Continuous Theodur Theolair Theolix Theon Theonite Theopek Theophyllinate, Glycine Theophylline Theophylline Anhydrous Theophylline Sodium Glycinate Theospan Theostat Theovent Uniphyl Uniphyllin Uniphylline von ct, theo |
Vapor Pressure | 5.12X10-9 mm Hg at 25 °C (est) negligible |
PubChem Compound | 2153 |
Last Modified | Nov 11 2021 |
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